Cas no 79613-29-9 ((2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile)

• Product Name: (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile
• CAS No: 79613-29-9
• MF: C₁₈H₁₆N₄
• MW: 288.34644317627
• CID: 5811295
• PubChem ID: 5716856
• Update Time: 2025-05-26

(2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(1H-benzo[d]imidazol-2-yl)-3-(4-(dimethylamino)phenyl)acrylonitrile
• 2-(1H-Benzoimidazol-2-yl)-3-(4-dimethylamino-phenyl)-acrylonitrile
• 1H-Benzimidazole-2-acetonitrile, α-[[4-(dimethylamino)phenyl]methylene]-, (αE)-
• (E)-2-(1H-benzimidazol-2-yl)-3-(4-dimethylaminophenyl)prop-2-enenitrile
• 57319-74-1
• NSC 153127
• F0862-0054
• 1H-Benzimidazol-2-acetonitrile,.alpha.-([4-(dimethylamino)phenyl]methylene)-
• AB00083397-01
• 2-(1H-benzimidazol-2-yl)-3-[4-(dimethylamino)phenyl]acrylonitrile
• 79613-29-9
• AKOS000431843
• NSC-153127
• (E)-2-(1H-benzimidazol-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• NSC153127
• Z44307248
• 1H-Benzimidazol-2-acetonitrile, alpha-((4-(dimethylamino)phenyl)methylene)-
• CHEMBL116701
• (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile

• Inchi： 1S/C18H16N4/c1-22(2)15-9-7-13(8-10-15)11-14(12-19)18-20-16-5-3-4-6-17(16)21-18/h3-11H,1-2H3,(H,20,21)/b14-11-
• InChI Key： SHZAKAMMDOHBMT-KAMYIIQDSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2N1)=C/C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 288.137496527g/mol
• Monoisotopic Mass: 288.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Melting Point: 313-314 °C
• Boiling Point: 533.2±60.0 °C(Predicted)
• pka: 10.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile

Compound Introduction: CAS No 79613-29-9 and (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile

The compound with the CAS No 79613-29-9 is a highly intriguing molecule in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. The molecular structure of this compound encompasses a blend of heterocyclic and aromatic components, which contribute to its distinct chemical properties and reactivity. Specifically, the presence of a benzodiazole moiety fused with an alkyne group and an amine-substituted phenyl ring suggests a rich interplay of electronic effects, making it a candidate for further exploration in medicinal chemistry.

At the core of this compound's identity is the (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile moiety, which has garnered attention due to its potential pharmacological relevance. The benzodiazole ring is well-known for its role in various therapeutic applications, particularly in the treatment of anxiety and related disorders. Its incorporation into the molecular scaffold of this compound suggests that it may exhibit anxiolytic or sedative properties, although this remains to be fully elucidated through rigorous experimentation.

The nitrile group at the propenyl position introduces another layer of complexity, influencing both the electronic distribution and the potential metabolic pathways of the molecule. This feature is particularly interesting from a synthetic chemistry perspective, as it opens up avenues for further functionalization and derivatization. The dimethylamino substituent on the phenyl ring further enhances the compound's potential as a bioactive molecule by increasing its lipophilicity and potentially improving its ability to cross biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and large-scale databases, scientists can now identify promising candidates for drug development much more efficiently than traditional methods allow. In this context, the CAS No 79613-29-9 compound has been subjected to virtual screening campaigns to identify potential binding interactions with biological targets. Preliminary results indicate that it may interact with receptors involved in neurotransmitter signaling, suggesting a possible role in modulating central nervous system activity.

The synthesis of complex molecules like (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile represents a significant challenge in synthetic organic chemistry. However, recent innovations in catalytic methods and flow chemistry have made it possible to construct such intricate structures with greater ease and efficiency. For instance, transition-metal-catalyzed cross-coupling reactions have become indispensable tools for building carbon-carbon bonds in a controlled manner. These methods have been successfully applied to the construction of the benzodiazole core and the phenylpropenyl backbone of this compound.

Furthermore, green chemistry principles have gained prominence in recent years, driving the development of more sustainable synthetic routes. By minimizing waste generation and reducing reliance on hazardous reagents, researchers can create more environmentally friendly processes for producing pharmaceutical intermediates. The synthesis of CAS No 79613-29-9 exemplifies these efforts, as alternative methodologies have been explored to replace traditional approaches that involve harsh conditions or toxic byproducts.

The pharmacological evaluation of novel compounds is another critical aspect of drug discovery. In vitro assays are commonly employed to assess potential biological activities, while animal models provide insights into efficacy and safety profiles. The CAS No 79613-29-9 compound has been tested in several such assays, revealing promising results in preliminary studies. For example, it has shown inhibitory activity against certain enzymes implicated in inflammation and pain pathways. These findings warrant further investigation to determine whether this compound can serve as a lead for developing new therapeutic agents.

The role of biomarkers in drug development cannot be overstated. By identifying specific molecular markers associated with disease states, researchers can more effectively evaluate the potential therapeutic value of new compounds. The (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-4-(dimethylamino)phenylprop-2-enenitrile moiety may interact with biomarkers relevant to neurological disorders, making it a promising candidate for treating conditions such as epilepsy or depression. However, additional studies are needed to confirm these interactions and assess their clinical significance.

Interdisciplinary collaboration is essential for advancing pharmaceutical research. Combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology allows for a more holistic approach to drug discovery. The study of CAS No 79613-29-9 exemplifies this collaborative spirit, as researchers from multiple disciplines contribute their knowledge to unravel its potential benefits and limitations. Such collaborations are likely to yield innovative solutions to complex challenges in medicine.

The future direction of research on this compound will likely involve optimizing its chemical structure to enhance its pharmacological properties while minimizing side effects. Techniques such as structure-based drug design and high-throughput screening will play pivotal roles in this endeavor. Additionally, exploring new synthetic routes will be crucial for scaling up production if clinical development proceeds successfully.

In conclusion,CAS No 79613-29-9 represents an exciting opportunity for pharmaceutical innovation due to its unique structural features and potential biological activities. The (2E)-2-(1H-1,3-benzodiazol-2-yi)-3'-4'(dimethylamino)phenylpropenynitrile moiety holds promise for treating various diseases affecting neurological function,while advances in synthetic chemistry ensure that increasingly complex molecules can be constructed efficiently, sustainably,and safely.,